Cas no 1742-37-6 ( )

• Product Name: &nbsp
• CAS No: 1742-37-6
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 906083
• PubChem ID: 352701
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-methylpentan-2-ol
• AC1L70VO
• NSC527568
• NSC-527568
• AKOS019122111
• 1-(4-chlorophenyl)-2-methyl-pentan-2-ol
• DS-008055
• 1742-37-6
• DTXSID00326393
•  

• Inchi： 1S/C12H17ClO/c1-3-8-12(2,14)9-10-4-6-11(13)7-5-10/h4-7,14H,3,8-9H2,1-2H3
• InChI Key： GDZNCTURMMJZFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C)(CCC)O

Computed Properties

• Exact Mass: 212.09691
• Monoisotopic Mass: 212.096793
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.6

Experimental Properties

• Density: 1.075
• Boiling Point: 297.4°C at 760 mmHg
• Flash Point: 133.6°C
• Refractive Index: 1.526
• PSA: 20.23
• LogP: 3.43360